Cas no 23006-05-5 (N-(4-Chlorophenyl)-3-(furan-2-yl)-N-hydroxyprop-2-enamide)

• Product Name: N-(4-Chlorophenyl)-3-(furan-2-yl)-N-hydroxyprop-2-enamide
• CAS No: 23006-05-5
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 2836867
• PubChem ID: 71356835
• Update Time: 2025-04-21

N-(4-Chlorophenyl)-3-(furan-2-yl)-N-hydroxyprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• DTXSID50780946
• N-(4-chlorophenyl)-3-(2-furanyl)-N-hydroxy-2-propenamide
• 23006-05-5
• DTXCID40731689
• N-(4-CHLOROPHENYL)-3-(FURAN-2-YL)-N-HYDROXYPROP-2-ENAMIDE
• N-(4-Chlorophenyl)-3-(furan-2-yl)-N-hydroxyprop-2-enamide

• Inchi： 1S/C13H10ClNO3/c14-10-3-5-11(6-4-10)15(17)13(16)8-7-12-2-1-9-18-12/h1-9,17H
• InChI Key： FRSBWSQDEMLQQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C(C=CC1=CC=CO1)=O)O

Computed Properties

• Exact Mass: 263.0349209Da
• Monoisotopic Mass: 263.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 53.7Ų